5-(2,3-Dihydro-1,4-benzodioxin-6-ylhydrazinylidene)-1,3-diazinane-2,4,6-trione

• IUPAC Name: 5-(2,3-dihydro-1,4-benzodioxin-6-yldiazenyl)-6-hydroxy-1H-pyrimidine-2,4-dione
• InChI: InChI=1S/C12H10N4O5/c17-10-9(11(18)14-12(19)13-10)16-15-6-1-2-7-8(5-6)21-4-3-20-7/h1-2,5H,3-4H2,(H3,13,14,17,18,19)
• InChI Key: UYIFDSDHBWKRFV-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)N=NC3=C(NC(=O)NC3=O)O
• Molecular Formula: C12H10N4O5
• Molecular Weight: 290.23 g/mol

Description

The compound is a complex organic molecule that contains a 2,3-dihydro-1,4-benzodioxin-6-yl moiety. This moiety is a type of aromatic system that is often found in various biologically active compounds.

Molecular Structure Analysis

The molecular structure of similar compounds has been determined using techniques such as IR, 1H NMR, 13C NMR, and EI-MS spectroscopy.

Scientific Research Applications

Alzheimer’s Disease Treatment

• Researchers have synthesized new sulfonamides and their N-substituted derivatives using this compound. . The synthesis involves reacting 1,4-benzodioxane-6-amine with 4-bromobenzenesulfonyl chloride in aqueous alkaline media.

Bacterial Biofilm Inhibition

• The N-(2,3-dihydro-1,4-benzodioxin-6-yl) moiety within the compound plays a crucial role in inhibiting bacterial biofilm formation. .

Antimicrobial Properties

• Further investigations reveal that N-substituted derivatives of this compound exhibit antimicrobial activity. .

Future Directions

Given the potential biological activity of similar compounds, future research could focus on further exploring the antibacterial potential of this compound and similar compounds. Additionally, the synthesis process could be optimized to improve yield and purity.